Cas no 2648937-57-7 ((2S)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid)

• Product Name: (2S)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid
• CAS No: 2648937-57-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6078097
• PubChem ID: 165805330
• Update Time: 2025-06-15

(2S)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid
• (2S)-2-[3-cyclopropyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid
• 2648937-57-7
• EN300-1528990

• Inchi： 1S/C27H32N2O5/c1-2-7-24(26(31)32)29-25(30)14-18(17-12-13-17)15-28-27(33)34-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,17-18,23-24H,2,7,12-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t18?,24-/m0/s1
• InChI Key： SLTIVXMMDGUBAX-LUTIACGYSA-N
• SMILES： O=C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CC1)N[C@H](C(=O)O)CCC

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid

Comprehensive Analysis of (2S)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid (CAS No. 2648937-57-7)

The compound (2S)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid (CAS No. 2648937-57-7) is a specialized amino acid derivative with significant potential in peptide synthesis and pharmaceutical research. Its unique structure, featuring a cyclopropyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable building block for designing novel bioactive peptides and small-molecule drugs. Researchers are increasingly interested in this compound due to its role in drug discovery and medicinal chemistry, particularly in targeting protein-protein interactions and enzyme inhibition.

In recent years, the demand for custom peptide synthesis and Fmoc-protected amino acids has surged, driven by advancements in biotechnology and therapeutic development. The Fmoc group in (2S)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid is particularly noteworthy, as it offers excellent stability during solid-phase peptide synthesis (SPPS) while being easily removable under mild conditions. This property aligns with the growing trend toward green chemistry and sustainable synthesis methods, which are highly sought after in both academic and industrial settings.

Another key feature of this compound is its cyclopropyl moiety, which is known to enhance metabolic stability and bioavailability in drug candidates. Cyclopropane-containing compounds are frequently explored in cancer research, neurological disorders, and anti-inflammatory therapies, making CAS No. 2648937-57-7 a versatile tool for structure-activity relationship (SAR) studies. Its application in peptidomimetics—molecules that mimic peptides but with improved pharmacokinetic properties—further underscores its relevance in modern drug design.

From a synthetic chemistry perspective, the compound’s chiral center (denoted by the (2S) configuration) is critical for achieving enantioselective synthesis, a hot topic in asymmetric catalysis. Enantiopure compounds like this are essential for developing highly specific therapeutics with minimal off-target effects. This aligns with the pharmaceutical industry’s focus on precision medicine and personalized therapies, where chirality plays a pivotal role.

The compound’s carboxylic acid functionality also opens doors for further derivatization, such as amide coupling or esterification, enabling the creation of diverse chemical libraries for high-throughput screening (HTS). This is particularly valuable in fragment-based drug discovery (FBDD), a technique gaining traction for identifying lead compounds with optimized binding affinities.

In summary, (2S)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid (CAS No. 2648937-57-7) represents a cutting-edge tool for researchers exploring peptide-based therapeutics, chiral synthesis, and drug optimization. Its multifaceted applications, combined with the rising interest in Fmoc chemistry and cyclopropyl scaffolds, position it as a compound of significant scientific and commercial interest.